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Compound of Interest

Compound Name: o-Tolyloxyacetonitrile

Cat. No.: B1307912 Get Quote

Essential Safety and Handling Guide for o-
Tolyloxyacetonitrile
Disclaimer: This document provides guidance on the safe handling of o-Tolyloxyacetonitrile
based on general principles of laboratory safety and data from analogous compounds. A

specific Safety Data Sheet (SDS) for o-Tolyloxyacetonitrile was not available at the time of

writing. It is imperative to obtain and review the official SDS from your supplier before any use

of this chemical. The information herein should be used as a supplementary resource to, not a

replacement for, the manufacturer's SDS.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for researchers, scientists, and drug development

professionals handling o-Tolyloxyacetonitrile.

Immediate Safety and Hazard Assessment
o-Tolyloxyacetonitrile is an organic nitrile compound. While specific toxicity data is not readily

available, it should be handled with care, assuming it may be harmful if swallowed, in contact

with skin, or if inhaled, and may cause irritation to the skin, eyes, and respiratory tract.[1][2]

Nitrile compounds can sometimes release cyanide in the body.[1]

Key Assumed Hazards:
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Acute Toxicity: Harmful if swallowed, inhaled, or absorbed through the skin.[1][3]

Irritation: Causes skin, eye, and respiratory tract irritation.[1][2]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial to minimize exposure. The following levels of

protection are recommended based on the potential hazards of analogous compounds.

PPE Category Recommended Equipment Specifications & Rationale

Eye & Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

required for splash hazards.

Protects against splashes and

vapors.[2][4]

Hand Protection Chemically resistant gloves.

Nitrile or other appropriate

chemically resistant gloves

should be worn.[5] Always

inspect gloves for integrity

before use.

Body Protection Laboratory coat.

A standard lab coat should be

worn. For larger quantities or

significant splash risk, a

chemical-resistant apron or

coveralls are recommended.[5]

[6]

Respiratory Protection

Use in a well-ventilated area,

preferably a certified chemical

fume hood.

If a fume hood is not available

or if aerosolization is likely, a

NIOSH-approved respirator

with appropriate cartridges for

organic vapors should be

used.[4][7]

Operational and Handling Plan
1. Engineering Controls:
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All work with o-Tolyloxyacetonitrile should be conducted in a well-ventilated laboratory,

inside a certified chemical fume hood to minimize inhalation exposure.[5]

2. Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[1][5]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[5]

Wash hands and any exposed skin thoroughly after handling.[2]

Keep containers tightly closed when not in use and store in a dry, well-ventilated place.[1]

Ground and bond containers when transferring material to prevent static discharge.[5]

3. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and strong bases.[2]

Keep containers tightly sealed.[1]

Emergency and First Aid Procedures
Immediate action is critical in the event of exposure.
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with plenty of soap and water for at

least 15 minutes. Seek medical attention if

irritation persists.[1][2][8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[1][2]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][2][5]

Disposal Plan
Dispose of o-Tolyloxyacetonitrile and its containers in accordance with local, state, and

federal regulations. Do not dispose of down the drain or in regular trash.[9]

Step-by-Step Disposal Protocol:

Waste Segregation: Collect waste o-Tolyloxyacetonitrile and contaminated materials in a

designated, properly labeled hazardous waste container.[10]

Container Labeling: The container must be clearly labeled with "Hazardous Waste" and the

chemical name "o-Tolyloxyacetonitrile".

Storage of Waste: Store the waste container in a designated satellite accumulation area,

ensuring it is sealed and stored safely.
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Professional Disposal: Arrange for pickup and disposal by a licensed hazardous waste

disposal service.[10]

Quantitative Data for Analogous Compounds
The following table presents data for Acetonitrile and o-Tolunitrile, which may share structural

or toxicological similarities with o-Tolyloxyacetonitrile. This data is for informational purposes

only.

Property Acetonitrile o-Tolunitrile

CAS Number 75-05-8 529-19-1

Molecular Formula C₂H₃N C₈H₇N

LD50 Oral (Rat) 2460 mg/kg Not available

LD50 Dermal (Rabbit) 1250 mg/kg Not available

Hazards

Flammable, Harmful if

swallowed/inhaled/in contact

with skin, Eye Irritant[1]

Irritating to eyes and skin[2]

Workflow for Safe Chemical Handling
The following diagram outlines the logical workflow for handling o-Tolyloxyacetonitrile safely

in a laboratory setting.
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Caption: Workflow for the safe handling of o-Tolyloxyacetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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